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Compound of Interest

Compound Name: (-)-Asparagine

Cat. No.: B555087 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like (-)-Asparagine are paramount to ensuring a secure

laboratory environment and regulatory compliance. While generally considered non-hazardous,

proper disposal procedures must be followed to mitigate any potential risks.[1][2]

Immediate Safety and Handling
Before disposal, ensure that appropriate personal protective equipment (PPE) is worn,

including safety glasses or goggles, gloves, and a lab coat.[3] In case of a spill, sweep or

vacuum the material into a suitable, sealed container for disposal.[1][3][4] Avoid generating

dust during cleanup and wash the spill area thoroughly after the material has been collected.[1]

[3][4]

Disposal Procedures
The primary method for the disposal of (-)-Asparagine is to contact a licensed professional

waste disposal service.[5][6] It is the responsibility of the chemical waste generator to correctly

classify the waste and ensure that disposal methods comply with all federal, state, and local

regulations.[4][5][7][8]

Key Disposal Steps:

Containment: Keep (-)-Asparagine waste in its original container or a suitable, clearly

labeled, and sealed container.[9] Do not mix with other waste.[9]
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Classification: Determine if the waste is classified as hazardous according to EPA guidelines

(40 CFR Parts 261.3) and any state or local regulations.[4]

Professional Disposal: Arrange for collection and disposal by a licensed chemical waste

management company.[5][6]

Incineration: Controlled incineration with flue gas scrubbing is a potential disposal method.[6]

Container Management: Empty containers should be treated as the product itself or can be

triple-rinsed before being offered for recycling or reconditioning.[6][9]

Prohibited Actions:

Do not dispose of (-)-Asparagine with household garbage.[5]

Do not allow the chemical to enter drains, sewers, or waterways.[5][6][9]

Chemical and Physical Properties
Understanding the properties of (-)-Asparagine is essential for safe handling and making

informed disposal decisions.

Property Value

Molecular Formula C₄H₈N₂O₃

Melting Point 233 - 235 °C[4][5]

Solubility 20% in water[4][5]

Appearance White powder/crystals[1][4]

Odor Odorless[1][4]

Stability
Stable under normal temperatures and

pressures[4][5]
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (-)-Asparagine.

Start: (-)-Asparagine Waste Generated
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Caption: Workflow for the proper disposal of (-)-Asparagine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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